Cas no 5292-51-3 (1,4-Benzenedicarboxylicacid, 2,5-difluoro-, 1,4-dimethyl ester)

1,4-Benzenedicarboxylicacid, 2,5-difluoro-, 1,4-dimethyl ester structure
5292-51-3 structure
Product Name:1,4-Benzenedicarboxylicacid, 2,5-difluoro-, 1,4-dimethyl ester
CAS No:5292-51-3
MF:C10H8F2O4
MW:230.164930343628
CID:378042
PubChem ID:79179
Update Time:2025-04-19

1,4-Benzenedicarboxylicacid, 2,5-difluoro-, 1,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylicacid, 2,5-difluoro-, 1,4-dimethyl ester
    • dimethyl 2,5-difluorobenzene-1,4-dicarboxylate
    • dimethyl 2,5-difluoroterephthalate
    • 2.5-Difluor-terephthalsaeuredimethylester
    • Bis(methoxycarbonyl)-1,4-difluorbenzol
    • EINECS 226-136-2
    • DTXSID70200974
    • 5292-51-3
    • SCHEMBL522786
    • NS00032618
    • Inchi： 1S/C10H8F2O4/c1-15-9(13)5-3-8(12)6(4-7(5)11)10(14)16-2/h3-4H,1-2H3
    • InChI Key： YQOQOCUGIYCMRF-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(=O)OC)C(=CC=1C(=O)OC)F

Computed Properties

  • Exact Mass: 230.03900
  • Monoisotopic Mass: 230.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.325
  • Boiling Point: 303.7°Cat760mmHg
  • Flash Point: 133.1°C
  • Refractive Index: 1.485
  • PSA: 52.60000
  • LogP: 1.53800

1,4-Benzenedicarboxylicacid, 2,5-difluoro-, 1,4-dimethyl ester Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1,4-Benzenedicarboxylicacid, 2,5-difluoro-, 1,4-dimethyl ester Related Literature

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